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Compound of Interest

Compound Name: JKE-1674

Cat. No.: B3025899 Get Quote

This document provides detailed guidance on the proper disposal of JKE-1674, a potent, orally

active inhibitor of glutathione peroxidase 4 (GPX4).[1][2][3][4] While the Safety Data Sheet

(SDS) for JKE-1674 indicates that the substance is not classified as hazardous according to

the Globally Harmonized System (GHS), it is imperative for researchers, scientists, and drug

development professionals to handle and dispose of this research chemical with the utmost

care to ensure laboratory safety and environmental protection.[5] All laboratory personnel

should treat chemical waste, including non-hazardous substances, as potentially harmful and

follow established institutional and local regulations for chemical waste management.[1][2]

Key Properties of JKE-1674
A summary of the physical and chemical properties of JKE-1674 is provided below to inform

safe handling and disposal practices.
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Property Value Source

CAS Number 2421119-60-8 [5][6]

Molecular Formula C₂₀H₂₀Cl₂N₄O₄ [6]

Molecular Weight 451.3 g/mol [5]

Appearance Crystalline solid [6]

Solubility Soluble in DMSO and Ethanol [3][4][6]

Storage -20°C [6]

Hazard Classification
Not classified as hazardous

(GHS)
[5]

Step-by-Step Disposal Protocol for JKE-1674
The following protocols are based on best practices for laboratory chemical waste disposal.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidelines.

Waste Identification and Segregation
Proper segregation of chemical waste is crucial to prevent dangerous reactions.

Solid Waste:

Collect unused or expired JKE-1674 powder in its original container or a clearly labeled,

sealed container.

Label the container as "JKE-1674 Solid Waste."

Do not mix with other chemical waste unless compatibility is confirmed.

Liquid Waste (Solutions):

Collect solutions of JKE-1674 (e.g., in DMSO or ethanol) in a dedicated, sealed, and

properly labeled waste container.
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The label should clearly state "JKE-1674 in [Solvent Name] Waste" and include the

approximate concentration.

Segregate halogenated and non-halogenated solvent waste streams.[1]

Contaminated Labware:

Dispose of chemically contaminated items such as pipette tips, gloves, and weighing

papers in a designated solid waste container.

Sharps, such as needles and blades, must be disposed of in a labeled, puncture-resistant

sharps container.[4]

Waste Collection and Storage
Store all waste containers in a designated satellite accumulation area within the laboratory.

Ensure waste containers are kept closed except when adding waste.

Use secondary containment to prevent spills.[2]

Do not accumulate large quantities of waste. Adhere to your institution's limits for waste

accumulation.[2]

Disposal of Empty Containers
A container that has held JKE-1674 can be disposed of as regular trash only after it has

been emptied of all contents, with no freestanding liquids remaining.[6]

Deface or remove the original label to prevent confusion.[1][2]

For containers that held acutely hazardous materials (P-listed waste), triple rinsing is

required, and the rinsate must be collected as hazardous waste.[2][7] While JKE-1674 is not

P-listed, adopting this practice for all chemical containers is a good safety measure.

Final Disposal
Arrange for the collection of all JKE-1674 waste (solid, liquid, and contaminated materials)

through your institution's EHS or a licensed chemical waste disposal contractor.
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Do not dispose of JKE-1674 down the sink or in the regular trash.[2][5] Even non-hazardous

chemicals should not be disposed of in this manner without explicit approval from EHS.[6]

Experimental Protocols and Signaling Pathways
JKE-1674 is an inhibitor of glutathione peroxidase 4 (GPX4) and is an active metabolite of the

GPX4 inhibitor ML-210.[1][6] It induces ferroptosis, a form of regulated cell death driven by

iron-dependent lipid peroxidation.[1][2] The mechanism involves the dehydration of JKE-1674
to form a nitrile-oxide electrophile, JKE-1777, which then covalently binds to GPX4.

Below is a diagram illustrating the disposal decision workflow for JKE-1674.
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Caption: JKE-1674 Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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